molecular formula C9H9BrN2O B6610556 5-bromo-7-methoxy-2-methyl-2H-indazole CAS No. 2851972-49-9

5-bromo-7-methoxy-2-methyl-2H-indazole

Cat. No. B6610556
CAS RN: 2851972-49-9
M. Wt: 241.08 g/mol
InChI Key: QEOWNGSQBUVQPB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-bromo-7-methoxy-2-methyl-2H-indazole (BMMI) is an organic compound belonging to the class of heterocyclic compounds, which are molecules that contain a cyclic arrangement of atoms with at least one atom of a different element. BMMI is a highly versatile compound that has been extensively studied for its potential applications in the fields of synthetic organic chemistry, medicinal chemistry, and drug discovery. It has been found to have a wide range of biological activities, including anti-tumor, anti-inflammatory, and anti-viral activities. In addition, BMMI has been used in the synthesis of a variety of novel compounds with potential therapeutic applications.

Mechanism of Action

The mechanism of action of 5-bromo-7-methoxy-2-methyl-2H-indazole is not fully understood, however, it is believed to act as an inhibitor of a variety of enzymes, including cyclooxygenase-2 (COX-2), lipoxygenase (LOX), and cytochrome P450 (CYP450). Inhibition of these enzymes has been shown to have a variety of effects on the body, including anti-inflammatory, anti-tumor, and anti-viral activities. In addition, 5-bromo-7-methoxy-2-methyl-2H-indazole has been found to act as an inhibitor of certain ion channels, which may play a role in its biological activity.
Biochemical and Physiological Effects
5-bromo-7-methoxy-2-methyl-2H-indazole has been found to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that 5-bromo-7-methoxy-2-methyl-2H-indazole inhibits the activity of cyclooxygenase-2 (COX-2), lipoxygenase (LOX), and cytochrome P450 (CYP450), resulting in anti-inflammatory, anti-tumor, and anti-viral activities. In addition, 5-bromo-7-methoxy-2-methyl-2H-indazole has been found to inhibit the activity of certain ion channels, which may play a role in its biological activity. 5-bromo-7-methoxy-2-methyl-2H-indazole has also been found to have anti-oxidative and anti-apoptotic effects, which may contribute to its potential therapeutic applications.

Advantages and Limitations for Lab Experiments

The advantages of using 5-bromo-7-methoxy-2-methyl-2H-indazole in laboratory experiments include its high efficiency in synthesizing a variety of compounds, its ability to inhibit a variety of enzymes and ion channels, and its wide range of biological activities. However, there are some limitations to using 5-bromo-7-methoxy-2-methyl-2H-indazole in laboratory experiments. For example, 5-bromo-7-methoxy-2-methyl-2H-indazole is not water-soluble, which can make it difficult to use in certain types of experiments. In addition, the mechanism of action of 5-bromo-7-methoxy-2-methyl-2H-indazole is not fully understood, which can make it difficult to predict how it will affect a given system.

Future Directions

Given the wide range of potential applications of 5-bromo-7-methoxy-2-methyl-2H-indazole, there are a number of future directions for research. For example, further studies could be conducted to better understand the mechanism of action of 5-bromo-7-methoxy-2-methyl-2H-indazole and to identify new potential therapeutic applications. In addition, further studies could be conducted to optimize the synthesis of 5-bromo-7-methoxy-2-methyl-2H-indazole and to develop new methods for synthesizing 5-bromo-7-methoxy-2-methyl-2H-indazole-based compounds. Finally, further studies could be conducted to better understand the biochemical and physiological effects of 5-bromo-7-methoxy-2-methyl-2H-indazole, and to identify new potential therapeutic applications.

Synthesis Methods

5-bromo-7-methoxy-2-methyl-2H-indazole can be synthesized by a variety of methods, including the Suzuki-Miyaura cross-coupling reaction, the Buchwald-Hartwig amination, and the Sonogashira-Hagihara coupling. In the Suzuki-Miyaura cross-coupling reaction, a palladium-catalyzed reaction is used to couple two different molecules, resulting in the formation of a new molecule. This reaction is highly efficient and has been used to synthesize a variety of compounds, including 5-bromo-7-methoxy-2-methyl-2H-indazole. The Buchwald-Hartwig amination is a palladium-catalyzed reaction used to synthesize amines from aryl halides, and has been used to synthesize 5-bromo-7-methoxy-2-methyl-2H-indazole. The Sonogashira-Hagihara coupling is a palladium-catalyzed reaction used to synthesize arylalkynes from aryl halides, and has been used to synthesize 5-bromo-7-methoxy-2-methyl-2H-indazole.

Scientific Research Applications

5-bromo-7-methoxy-2-methyl-2H-indazole has been studied extensively for its potential applications in the fields of synthetic organic chemistry, medicinal chemistry, and drug discovery. In the field of synthetic organic chemistry, 5-bromo-7-methoxy-2-methyl-2H-indazole has been used in the synthesis of a variety of novel compounds with potential therapeutic applications. In the field of medicinal chemistry, 5-bromo-7-methoxy-2-methyl-2H-indazole has been found to have a wide range of biological activities, including anti-tumor, anti-inflammatory, and anti-viral activities. In the field of drug discovery, 5-bromo-7-methoxy-2-methyl-2H-indazole has been used in the development of small molecule drugs, as well as in the development of therapeutic antibodies and other biologics.

properties

IUPAC Name

5-bromo-7-methoxy-2-methylindazole
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H9BrN2O/c1-12-5-6-3-7(10)4-8(13-2)9(6)11-12/h3-5H,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QEOWNGSQBUVQPB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C=C2C=C(C=C(C2=N1)OC)Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H9BrN2O
Details Computed by PubChem 2.2 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

241.08 g/mol
Details Computed by PubChem 2.2 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.